Cas no 84522-27-0 (Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, methyl ester)

• Product Name: Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, methyl ester
• CAS No: 84522-27-0
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 723317
• PubChem ID: 53436955
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, methyl ester
• methyl 2-methyl-8-propan-2-ylbicyclo[2.2.2]octane-5-carboxylate
• methyl 7-isopropyl-5-methylbicyclo[2.2.2]octane-2-carboxylate
• EINECS 283-022-5
• Methyl 5-methyl-7-(propan-2-yl)bicyclo[2.2.2]octane-2-carboxylate
• DTXSID101004802
• Methyl 7-isopropyl-5-methylbicyclo(2.2.2)octane-2-carboxylate
• NS00060734
• 84522-27-0

• Inchi： 1S/C14H24O2/c1-8(2)11-6-10-7-13(14(15)16-4)12(11)5-9(10)3/h8-13H,5-7H2,1-4H3
• InChI Key： GDVXOQCKZGGAQG-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2CC(C(C)C)C1CC2C)=O

Computed Properties

• Exact Mass: 224.178
• Monoisotopic Mass: 224.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4

Experimental Properties

• Density: 0.964
• Boiling Point: 263.3°C at 760 mmHg
• Flash Point: 115.8°C
• Refractive Index: 1.466